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Compound of Interest

Compound Name: 1-Hexadecanol-d4

Cat. No.: B12297716 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the known physical and chemical properties

of deuterated hexadecanol, a vital tool in various research and development applications,

particularly in metabolic studies and pharmacokinetic analysis. The inclusion of deuterium, a

stable isotope of hydrogen, allows for the tracking and quantification of hexadecanol and its

metabolites within biological systems without altering the fundamental chemical nature of the

molecule.

Quantitative Data Summary
The following table summarizes the key physical and chemical properties of different isotopic

forms of hexadecanol. This data is essential for experimental design, analytical method

development, and interpretation of results.
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Property
1-Hexadecanol
(Non-Deuterated)

1-Hexadecanol-d33 1-Hexadecanol-d3

Synonyms
Cetyl alcohol, Palmityl

alcohol

Cetyl alcohol-d33,

Perdeuterated

hexadecanol

n-Hexadecyl-

16,16,16-d3 alcohol

Molecular Formula C₁₆H₃₄O C₁₆D₃₃HO C₁₆H₃₁D₃O

Molecular Weight
242.44 g/mol [1][2][3]

[4][5][6]
275.64 g/mol [7] 245.46 g/mol [8]

CAS Number 36653-82-4[2][5][6][9] 284474-73-3[7] 75736-52-6[8]

Appearance

Waxy white solid or

flakes at room

temperature[2][4][10]

Solid at room

temperature[7]
Not specified

Melting Point 48-50 °C[5][6][10] 54-56 °C[7] Not available

Boiling Point

344 °C (at 760 mmHg)

[2]; 179-181 °C (at 10

mmHg)[5][6][10]

310.9 ± 5.0 °C (at 760

mmHg)[7]
Not available

Density
0.818 g/mL (at 25 °C)

[5][6][10]
0.8 ± 0.1 g/cm³[7] Not available

Flash Point 185 °C[2] 135.0 ± 0.0 °C[7] Not available

Vapor Pressure
<0.01 mmHg (at 43

°C)[5][6]

0.0 ± 1.5 mmHg (at

25°C)[7]
Not available

Solubility

Insoluble in water;

soluble in alcohol,

ether, benzene, and

chloroform[2][10]

Not specified Not specified

LogP 7.25[2][7] 7.25[7] 5.46[8]

Experimental Protocols
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The determination of the physical characteristics of deuterated hexadecanol follows standard

laboratory procedures for organic compounds. Below are detailed methodologies for key

experiments.

1. Determination of Melting Point

Principle: The melting point is the temperature at which a solid transitions to a liquid at

atmospheric pressure. For a pure crystalline solid, this occurs over a narrow temperature

range.

Apparatus: Capillary tube melting point apparatus, capillary tubes (sealed at one end),

thermometer, and a small sample of deuterated hexadecanol.

Procedure:

A small, dry sample of deuterated hexadecanol is packed into a capillary tube to a height

of 2-3 mm.

The capillary tube is placed in the heating block of the melting point apparatus.

The sample is heated at a steady rate (initially rapid, then slow, about 1-2 °C per minute)

as the temperature approaches the expected melting point.

The temperature at which the first drop of liquid appears and the temperature at which the

entire sample becomes a clear liquid are recorded. This range is the melting point of the

sample.

2. Determination of Boiling Point

Principle: The boiling point is the temperature at which the vapor pressure of a liquid equals

the pressure surrounding the liquid, and the liquid changes into a vapor.

Apparatus: A small test tube, a capillary tube (sealed at one end), a thermometer, a heating

bath (e.g., oil bath), and a sample of deuterated hexadecanol.

Procedure:

A small amount of deuterated hexadecanol is placed in the small test tube.
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A capillary tube, sealed at one end, is placed in the test tube with the open end down.

The test tube is attached to a thermometer and immersed in a heating bath.

The bath is heated, and as the temperature rises, a stream of bubbles will emerge from

the capillary tube.

Heating is continued until the bubbling is rapid and continuous.

The heat source is removed, and the bath is allowed to cool slowly.

The temperature at which the bubbling stops and the liquid just begins to enter the

capillary tube is recorded as the boiling point.

3. Determination of Density

Principle: Density is the mass of a substance per unit volume.

Apparatus: A pycnometer (a small glass flask with a precise volume), an analytical balance,

a water bath with temperature control, and a sample of deuterated hexadecanol.

Procedure:

The empty, clean, and dry pycnometer is weighed.

The pycnometer is filled with the molten deuterated hexadecanol (if solid at room

temperature) and placed in a water bath at a specific temperature (e.g., 25 °C) to allow it

to reach thermal equilibrium.

The pycnometer is carefully filled to the mark, ensuring no air bubbles are present, and the

outside is wiped clean and dry.

The filled pycnometer is weighed.

The mass of the deuterated hexadecanol is determined by subtracting the mass of the

empty pycnometer.
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The density is calculated by dividing the mass of the sample by the known volume of the

pycnometer.

Visualization of Application
Deuterated hexadecanol is frequently used as a tracer in metabolic studies to investigate the

fate of fatty alcohols in biological systems. The following diagram illustrates a simplified

workflow for such an experiment.
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Workflow for a Deuterated Hexadecanol Metabolic Study
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Caption: A simplified workflow for a metabolic study using deuterated hexadecanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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